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Compound of Interest

Compound Name: X80

Cat. No.: B3340197

Disclaimer: The identifier "X80" does not correspond to a single, standardized chemical entity.
It is found in various product names, such as CX 80 and X-PO80, each with distinct chemical
compositions and associated hazards. This document provides essential safety and logistical
information for the proper disposal of laboratory chemicals, using the components of these
"X80" products as illustrative examples. Researchers, scientists, and drug development
professionals must always consult the specific Safety Data Sheet (SDS) for any chemical they
are handling and adhere to their institution's Environmental Health and Safety (EHS)

guidelines.

Immediate Safety and Hazard Assessment

Before proceeding with any disposal protocol, it is crucial to identify the hazards associated
with the chemical waste. The Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals provides pictograms and hazard statements for this purpose.

Table 1: Hazard Profile of Components in "X80" Branded Products
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Chemical
Product Example
Component

Key Hazards

GHS Hazard
Statements

Reaction product of

Skin Irritant, Eye

Irritant, Skin

H315, H317, H319,

bisphenol A with CX 80 Sensitizer, Hazardous a1
epichlorohydrin to the aquatic
environment
Acute Toxicity
_ (inhalation), Serious
Tetrakis )
Eye Damage, Skin
(hydroxymethyl) - H332, H318, H317,
X-PO80 Sensitizer,

phosphonium

sulphate

Reproductive Toxicity,
Hazardous to the

aguatic environment

H361, H412

This table summarizes data from available Safety Data Sheets.[1][2] Always refer to the

specific SDS for your material.

General Laboratory Chemical Waste Disposal

Protocol

The following is a step-by-step guide for the safe disposal of chemical waste in a laboratory

setting.

1. Waste ldentification and Segregation:

« |dentify Waste: A chemical is considered waste when it is no longer intended for use.

» Hazard Assessment: Determine the chemical's hazards by reviewing the SDS. Key

characteristics to note are flammability, corrosivity, reactivity, and toxicity.

e Segregate Waste: Never mix incompatible chemicals.[3] Wastes should be segregated into

categories such as:

o Halogenated Organic Solvents
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[e]

Non-halogenated Organic Solvents

o

Aqueous Acidic Waste

[¢]

Aqueous Basic Waste

[¢]

Heavy Metal Waste

o Solid Chemical Waste

. Container Selection and Labeling:

Container Compatibility: Use a container made of a material compatible with the chemical
waste. For instance, do not store strong acids in metal containers.[4][5] The container must
be in good condition with no leaks or cracks and have a tightly fitting screw cap.[3][5]

Labeling: All waste containers must be clearly labeled.[3][4] The label should include:

[¢]

The words "Hazardous Waste".[3]

[¢]

The full chemical name(s) of the contents (no abbreviations or formulas).[3]

[e]

The approximate concentrations or percentages of each component.[4]

The date when the waste was first added to the container.

o

[¢]

The name of the principal investigator or laboratory contact.

. Waste Accumulation and Storage:

Storage Location: Store waste containers in a designated satellite accumulation area, such
as a chemical fume hood, to prevent the release of vapors into the lab.[6]

Secondary Containment: Place waste containers in a secondary container, such as a plastic
tub, to contain any potential leaks or spills.[3]

Keep Containers Closed: Waste containers must be kept closed at all times, except when
adding waste.[3][4]
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e Do Not Overfill: Leave at least 1.5 inches of headspace in liquid waste containers to allow for
expansion.[5]

4. Arranging for Disposal:

e Contact EHS: Once the waste container is nearly full (approximately three-quarters full),
contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup.

[3][6]

» Follow Institutional Procedures: Adhere to all specific procedures outlined by your institution
for waste pickup and documentation.

5. Empty Container Disposal:

e Triple Rinsing: Empty chemical containers must be triple-rinsed with a suitable solvent to
remove any residual chemicals.[3][4][7]

¢ Rinsate Collection: The rinsate from "Acutely Hazardous" or "P-list" chemicals must be
collected and disposed of as hazardous waste.[4] For other chemicals, the rinsate of the first
rinse should be collected as hazardous waste.

» Defacing Labels: Completely remove or deface the original label on the empty container
before disposal.[4][7]

o Final Disposal: After triple rinsing and defacing the label, the container can typically be
disposed of in the regular trash or recycling, depending on institutional policy.[7]

Experimental Protocols
Protocol for Triple Rinsing of Empty Chemical Containers:

» Objective: To decontaminate an empty chemical container to a level where it is no longer
considered hazardous waste.

o Materials:

o Empty chemical container
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o Appropriate solvent (e.g., water, acetone, ethanol)
o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

o Hazardous waste container for collecting rinsate

e Procedure:
1. Wear appropriate PPE.
2. Select a solvent that is capable of dissolving the residue in the container.
3. Add the solvent to the empty container until it is approximately 10% full.
4. Securely cap the container and shake vigorously for 30 seconds.
5. Pour the rinsate into the appropriate hazardous waste container.
6. Repeat steps 3-5 two more times for a total of three rinses.
7. Allow the container to air dry completely in a well-ventilated area (e.g., fume hood).

8. Once dry, deface the original label and dispose of the container according to your
institution's guidelines.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
laboratory chemical waste.
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Logical Workflow for Laboratory Chemical Waste Disposal

Logical Workflow for Laboratory Chemical Waste Disposal Logical Workflow for Laboratory Chemical Waste Disposal
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Caption: Decision-making workflow for the safe disposal of laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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